Cas no 1784073-40-0 (2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine
• CAS No: 1784073-40-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6486726
• PubChem ID: 58255570
• Update Time: 2025-10-05

2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine
• EN300-1866419
• 1784073-40-0

• Inchi： 1S/C11H15N/c12-8-7-10-4-1-3-9-5-2-6-11(9)10/h1,3-4H,2,5-8,12H2
• InChI Key： FSCGPJBOLSTSLW-UHFFFAOYSA-N
• SMILES： NCCC1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine

2-(2,3-Dihydro-1H-Inden-4-yl)ethan-1-amine: A Comprehensive Overview

2-(2,3-Dihydro-1H-inden-4-yl)ethan-1-amine (CAS No. 1784073-40-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-aminoethyl)-2,3-dihydro-1H-indene, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine is C₁₁H₁₅N, with a molecular weight of approximately 165.24 g/mol. The compound features a 2,3-dihydroindene ring system attached to an ethylamine group. The presence of the indene ring and the amino group endows this compound with interesting chemical and biological properties. The indene ring is a bicyclic aromatic structure that is known for its stability and reactivity in various chemical reactions. The ethylamine group, on the other hand, provides the compound with potential amine functionalities that can interact with biological targets.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine has been explored through several routes. One common method involves the reaction of 4-bromoindanone with ethylene diamine followed by reduction to form the desired product. Another approach involves the use of Grignard reagents to introduce the ethylamine group onto the indene ring. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production in both academic and industrial settings.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine. One notable area of research is its interaction with neurotransmitter systems in the central nervous system (CNS). Preliminary studies suggest that this compound may exhibit modulatory effects on serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. These findings have sparked interest in exploring its potential as a lead compound for developing new therapeutic agents for neurological disorders such as depression and Parkinson's disease.

In addition to its CNS activities, 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine has shown promise in other biological contexts. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

While preclinical studies have yielded promising results, further research is needed to fully understand the safety and efficacy of 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine. Several clinical trials are currently underway to evaluate its therapeutic potential in various conditions. These trials aim to assess its pharmacokinetic properties, dose-response relationships, and potential side effects in human subjects.

The future prospects for this compound are exciting. If clinical trials confirm its safety and efficacy, it could become a valuable addition to the arsenal of drugs used to treat neurological and inflammatory disorders. Moreover, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets.

Conclusion

In conclusion, 2-(2,3-dihydro-1H-inden-4-yl)ethan-1-amine (CAS No. 1784073-40-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, we can expect to gain a deeper understanding of its therapeutic potential and contribute to the development of new treatments for various medical conditions.